Cas no 116621-20-6 (Benzoic acid, 4-amino-2-chloro-6-methyl-, methyl ester)

• Product Name: Benzoic acid, 4-amino-2-chloro-6-methyl-, methyl ester
• CAS No: 116621-20-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1205936
• PubChem ID: 14182084
• Update Time: 2025-04-20

Benzoic acid, 4-amino-2-chloro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-2-chloro-6-methyl-, methyl ester
• SCHEMBL15822374
• 116621-20-6
• DB-117808
• DTXSID101210059

• Inchi： 1S/C9H10ClNO2/c1-5-3-6(11)4-7(10)8(5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： ODTCUTPMUHGCRB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1C(=O)OC)N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters